Cas no 1805183-41-8 (Methyl 3-bromo-5-cyanopicolinate)

• Product Name: Methyl 3-bromo-5-cyanopicolinate
• CAS No: 1805183-41-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4900945
• Update Time: 2025-07-02

Methyl 3-bromo-5-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-cyanopicolinate

• Inchi： 1S/C8H5BrN2O2/c1-13-8(12)7-6(9)2-5(3-10)4-11-7/h2,4H,1H3
• InChI Key： NXUBMBDUJCOHHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CN=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 3-bromo-5-cyanopicolinate

Comprehensive Overview of Methyl 3-bromo-5-cyanopicolinate (CAS No. 1805183-41-8)

Methyl 3-bromo-5-cyanopicolinate (CAS No. 1805183-41-8) is a specialized heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This picolinate derivative features a bromine substitution at the 3-position and a cyano group at the 5-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₈H₅BrN₂O₂, combines electron-withdrawing and electron-donating properties, enabling applications in cross-coupling reactions and drug discovery.

Recent trends highlight growing interest in Methyl 3-bromo-5-cyanopicolinate due to its role in developing kinase inhibitors and antiviral agents. Researchers frequently search for "synthesis of cyanopicolinate derivatives" or "applications of brominated picolinates," reflecting its relevance in medicinal chemistry. The compound’s high purity (>98%) and stability under inert conditions make it ideal for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

From an industrial perspective, Methyl 3-bromo-5-cyanopicolinate is pivotal in optimizing crop protection chemicals. Agrochemical companies explore "novel picolinate-based fungicides" to address resistance issues in pathogens. Its selective reactivity allows functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, aligning with sustainable green chemistry principles. Analytical techniques like HPLC and NMR ensure precise characterization, meeting Good Manufacturing Practice (GMP) standards.

Environmental and regulatory considerations are critical for CAS 1805183-41-8. While not classified as hazardous, proper waste disposal protocols are recommended. The compound’s low ecotoxicity profile supports its use in eco-friendly formulations, a key focus for industries complying with REACH and EPA guidelines. FAQs such as "Is Methyl 3-bromo-5-cyanopicolinate biodegradable?" underscore user concerns about environmental impact.

Innovations in catalysis further enhance the utility of Methyl 3-bromo-5-cyanopicolinate. Recent patents describe its incorporation into metal-organic frameworks (MOFs) for selective catalysis, attracting attention from material scientists. Its cost-effective synthesis from commercially available 2-amino-5-bromopyridine also makes it accessible for academic labs investigating small-molecule probes.

In summary, Methyl 3-bromo-5-cyanopicolinate (CAS No. 1805183-41-8) bridges multiple scientific disciplines, from pharmaceutical development to sustainable agriculture. Its structural modularity and compatibility with modern synthetic methods ensure enduring relevance in R&D pipelines worldwide.